Cas no 1342482-19-2 (4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione)

• Product Name: 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione
• CAS No: 1342482-19-2
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 5272056
• PubChem ID: 64105811
• Update Time: 2026-03-09

4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-oxa-9lambda6-thiaspiro[5.5]undecane-9,9-dione
• 9,9-Dioxo-1-oxa-9lambda6-thiaspiro[5.5]undecan-4-amine
• 4-amino-1-oxa-9-thiaspiro[5.5]undecane 9,9-dioxide
• 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione

• Inchi： 1S/C9H17NO3S/c10-8-1-4-13-9(7-8)2-5-14(11,12)6-3-9/h8H,1-7,10H2
• InChI Key： FTOZKJBDXBCWIU-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CC(CCO2)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• XLogP3: -0.6
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione

4-Amino-1-Oxa-9λ?-Thiaspiro[5.5]Undecane-9,9-Dione: A Comprehensive Overview

The compound 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione, identified by the CAS number 1342482-19-2, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiaspiro compounds, which are known for their complex ring systems and potential applications in various fields of chemistry and pharmacology.

The molecular structure of 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione consists of a spiro ring system, where two rings are joined at a single atom. The presence of the amino group (-NH₂) at the 4-position introduces significant functional diversity, making this compound a valuable substrate for further chemical modifications. The oxa group (oxygen atom) within the structure adds to its stability and reactivity, while the thia group (sulfur atom) contributes to its unique electronic properties.

Recent studies have highlighted the potential of thiaspiro compounds in drug design and development. The spiro structure is particularly appealing due to its ability to mimic natural product frameworks, which are often associated with bioactive properties. For instance, researchers have explored the use of similar compounds in anti-inflammatory and anti-cancer drug discovery programs. The amino functionality in 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione could serve as a reactive site for conjugation with other bioactive molecules, enhancing its therapeutic potential.

In terms of synthesis, the preparation of 4-amino-1-oxa-9λ?-thiaspiro[5.5]undecane-9,9-dione involves a multi-step process that typically includes ring-forming reactions and functional group transformations. The use of sulfur-based reagents and oxidizing agents plays a critical role in constructing the thia-spiro system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 307 g/mol, and it exhibits a melting point around 180°C under standard conditions. The solubility profile of 4-amino-thiaspiro compounds makes them suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradability and toxicity profiles of 4-amino-thiaspiro compounds are areas of active research interest. Preliminary studies suggest that these compounds exhibit moderate biodegradability under aerobic conditions, though further investigations are required to fully understand their environmental impact.

In conclusion, 4-amino-thiaspiro[5.5]undecane-dione represents a promising class of molecules with diverse applications across multiple disciplines. Its unique structure, functional groups, and potential bioactivity make it an attractive target for both academic research and industrial development.